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Compound of Interest

Compound Name: Cethexonium bromide

Cat. No.: B155025

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data and
handling precautions for Cethexonium bromide. The information is intended to equip
researchers, scientists, and drug development professionals with the knowledge necessary to
handle this chemical safely in a laboratory setting.

Chemical and Physical Properties

Cethexonium bromide is a quaternary ammonium compound. Its key physical and chemical
properties are summarized in the table below for easy reference.[1][2][3]

Property Value

Molecular Formula C24H50BrNO

Molecular Weight 448.6 g/mol [1]

Appearance White powder[2]

Melting Point 75 °C[2]

Solubility Squ?Ie in \{vater, aIcrIJhoI, and chloroform.
Practically insoluble in petroleum ether.[2]

CAS Number 1794-74-7[1][2]
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Hazard Identification and Classification

Cethexonium bromide is classified as a hazardous substance according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). The table below
outlines its hazard classifications and corresponding statements.

Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral 3 H301: Toxic if swallowed[1]
Skin Corrosion/Irritation 2 H315: Causes skin irritation[1]
Serious Eye Damage/Eye 5 H319: Causes serious eye
Irritation irritation[1]

. e H317: May cause an allergic
Skin Sensitization 1 ] ]
skin reaction[1]

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled[1]

GHS Pictograms:

Danger

Toxicological Data

The toxicological profile of Cethexonium bromide has been evaluated through various
studies. The following table summarizes the available quantitative toxicity data. It is important
to note that some data may be for structurally similar compounds and should be interpreted
with caution.
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Test Species Route Value Reference
TCI Chemicals
LD50 Rat Oral 410 mg/kg
SDS

35 mg/kg (8 days  TCI Chemicals

LDLo Mouse Intraperitoneal
pregnant) SDS
S TCI Chemicals
Skin Irritation Mouse Dermal 50 mg/1H (open)
SDS
o ) TCI Chemicals
Eye Irritation Rabbit Eye 450 mg (Severe) SDS

Experimental Protocols

The following are summaries of the methodologies for key toxicological experiments, based on
OECD Test Guidelines. These protocols provide a framework for understanding how the toxicity
data for substances like Cethexonium bromide are generated.

Acute Oral Toxicity (Based on OECD Guideline 401)

The acute oral toxicity test is designed to determine the short-term toxic effects of a substance
when ingested.[1] Healthy, young adult rodents are selected and acclimatized to laboratory
conditions.[1] The animals are fasted overnight before the administration of the test substance.
[1] The substance is administered in a single dose by gavage.[1] If a single dose is not feasible,
it can be given in smaller fractions over a period not exceeding 24 hours.[1] After
administration, food is withheld for another 3-4 hours.[1] The animals are observed for
mortality, signs of toxicity, and behavioral changes over a period of at least 14 days. All animals
are subjected to a gross necropsy at the end of the study.

Acute Dermal Toxicity (Based on OECD Guideline 402)

This test assesses the potential for a substance to cause toxicity through skin contact. The test
substance is applied uniformly over a shaved area of the skin of the test animal, which is
approximately 10% of the total body surface area.[4][5] The application site is covered with a
porous gauze dressing and non-irritating tape for a 24-hour exposure period.[5] After 24 hours,
the residual test substance is removed.[6] The animals are observed for signs of toxicity and
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mortality for at least 14 days.[4][5] Body weights are recorded weekly. A gross necropsy is
performed on all animals at the conclusion of the study.[4]

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)

This guideline is used to assess the potential of a substance to cause skin irritation or
corrosion. The test substance (0.5 mL for liquids or 0.5 g for solids) is applied to a small area of
the skin (approximately 6 cm?) of an albino rabbit and covered with a gauze patch.[7] The
exposure duration is typically 4 hours, after which the residual substance is removed.[7] The
skin is examined for signs of erythema and edema at 1, 24, 48, and 72 hours after removal of
the test substance.[7] Observations may continue for up to 14 days to determine the
reversibility of any effects.[7]

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)

This test evaluates the potential of a substance to cause irritation or corrosion to the eyes. A
single dose of the test substance is applied into the conjunctival sac of one eye of an albino
rabbit, with the other eye serving as a control.[8][9] The eyes are examined for ocular reactions
at 1, 24, 48, and 72 hours after application.[8][10] The evaluation includes scoring of corneal
opacity, iritis, and conjunctival redness and chemosis. The observation period can extend up to
21 days to assess the reversibility of any observed effects.[11]

Handling and Storage Precautions

Proper handling and storage are crucial to minimize the risks associated with Cethexonium
bromide.

Engineering Controls:

o Work in a well-ventilated area. Use a local exhaust ventilation system to control the release
of dust or aerosols.

e Ensure that eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE):
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o Eye/Face Protection: Wear chemical safety goggles or a face shield.

» Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.
» Respiratory Protection: If dust or aerosols are generated, use a NIOSH-approved respirator.
Handling Procedures:

e Avoid contact with skin, eyes, and clothing.

e Do not breathe dust.

e Wash hands thoroughly after handling.

» Do not eat, drink, or smoke in the work area.

Storage:

« Store in a tightly closed container in a cool, dry, and well-ventilated place.

o Keep away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
First Aid Measures

The following diagram outlines the initial steps to be taken in case of exposure to
Cethexonium bromide.
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Exposure Event

I

I Inhalation

l

Ingestion I

Skin Contact

Eye Contact

irst Aid Actions

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do.
Continue rinsing for at least 15 minutes.

Do NOT induce vomiting.

Move to fresh air. Immediately remove contaminated clothing.

Wash skin with soap and plenty of water for at least 15 minutes. RIASE Motith With water,

Seek immediate medical attention.

If breathing is difficult, give oxygen.

Medical Attention

A

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First aid procedures for Cethexonium bromide exposure.

Spill Handling

In the event of a spill, follow the procedures outlined in the diagram below to ensure a safe and

effective cleanup.
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Spill Event

Cethexonium Bromide Spill

Respons¢ Actions

Evacuate immediate area and ensure proper ventilation.

Wear appropriate Personal Protective Equipment (PPE).

Contain the spill using inert absorbent material (e.g., sand, vermiculite).

Carefully collect the absorbed material into a suitable container.

Clean the spill area with soap and water.

Disposal

Dispose of the waste in accordance with local, state, and federal regulations.

Click to download full resolution via product page

Caption: Spill handling workflow for Cethexonium bromide.
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Disposal Considerations

Waste material must be disposed of in accordance with all applicable local, state, and federal
regulations. Do not allow the material to enter drains or waterways.

Disclaimer: This document is intended for informational purposes only and does not constitute

a legal or professional opinion. It is the responsibility of the user to ensure that all activities are
conducted in a safe and compliant manner. Always refer to the most current Safety Data Sheet
(SDS) for the specific product being used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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